![molecular formula C17H17N3O2S2 B2442663 2-((3-methyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide CAS No. 1252912-88-1](/img/structure/B2442663.png)
2-((3-methyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide
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Description
2-((3-methyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O2S2 and its molecular weight is 359.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
A series of thieno[2,3-d]pyrimidines has been synthesized with the aim of exploring their potential as thymidylate synthase inhibitors, a key enzyme involved in the DNA synthesis pathway, thus presenting a target for antitumor agents. The synthesis involves Heck coupling, cyclization, and further modifications to introduce various substituents, indicating a versatile approach to access structurally diverse analogs of the core thieno[2,3-d]pyrimidine scaffold (Gangjee et al., 2004).
Crystal Structure Insights
The crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have been elucidated, revealing insights into the conformational preferences and potential intermolecular interactions of these compounds. Such structural analyses are crucial for understanding the relationship between the structure and biological activity, aiding in the design of more effective molecules (Subasri et al., 2016).
Biological Activities and Applications
Dual inhibitors of thymidylate synthase and dihydrofolate reductase have been developed using the thieno[2,3-d]pyrimidine scaffold, demonstrating the potential of these compounds in cancer therapy. The most potent compounds exhibit significant inhibitory activity against both enzymes, highlighting the therapeutic potential of such dual-action inhibitors (Gangjee et al., 2008).
Antimicrobial and Antifungal Applications
Pyrimidinone and oxazinone derivatives, synthesized from thieno[3,2-d]pyrimidines, have shown good antibacterial and antifungal activities. These findings suggest the utility of thieno[3,2-d]pyrimidines in developing new antimicrobial agents, potentially addressing the growing concern of antibiotic resistance (Hossan et al., 2012).
properties
IUPAC Name |
2-(3-methyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[(4-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2S2/c1-11-3-5-12(6-4-11)9-18-14(21)10-24-17-19-13-7-8-23-15(13)16(22)20(17)2/h3-8H,9-10H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRPXKDBRJWVVSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2C)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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